Cas no 2137539-62-7 (tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate
• CAS No: 2137539-62-7
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 5848539
• PubChem ID: 165491268
• Update Time: 2025-10-23

tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1162000
• 2137539-62-7
• tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate

• Inchi： 1S/C15H23N3O4/c1-15(2,3)22-14(21)17-11-6-5-10(19)9-12(11)18-8-4-7-16-13(18)20/h4,7-8,10-12,19H,5-6,9H2,1-3H3,(H,17,21)
• InChI Key： BHZRCEQCLXFHOO-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(N=CC=C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.2Ų

Additional information on tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate

Introduction to Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS No. 2137539-62-7)

Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate, a compound with the CAS number 2137539-62-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate incorporates a cyclohexyl ring substituted with a hydroxypyrimidinone moiety, which is a key feature contributing to its biological activity.

The synthesis of this compound involves intricate organic transformations, including the formation of the carbamate group and the integration of the pyrimidine core. The use of protective groups and precise reaction conditions is essential to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological profile of Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits potent inhibitory effects on specific enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders, making this compound a promising candidate for further development.

One of the most intriguing aspects of Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate is its interaction with the pyrimidine scaffold. Pyrimidines are fundamental components of nucleic acids and have been widely utilized in the development of drugs targeting various diseases. The hydroxypyrimidinone moiety in this compound is believed to contribute to its ability to modulate enzyme activity by forming hydrogen bonds and other non-covalent interactions with target proteins.

Recent studies have highlighted the potential of this compound in treating neurological disorders. The cyclohexyl ring, a common feature in many bioactive molecules, is thought to enhance blood-brain barrier penetration, allowing the compound to reach its target sites more effectively. This property is particularly relevant for drugs designed to treat central nervous system disorders.

The development of Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate also benefits from advances in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding affinity and mode of interaction between the compound and its biological targets with high accuracy. This has significantly accelerated the drug discovery process and allowed for more targeted modifications to improve efficacy and reduce side effects.

In conclusion, Tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS No. 2137539-62-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of structural features and promising pharmacological properties make it a valuable asset in ongoing drug development efforts. As research continues, it is anticipated that this compound will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.